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Compound of Interest

Compound Name: 2-Aminocyclohexanol

Cat. No.: B3021766 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. 2-
Aminocyclohexanol, a common reagent, is classified as a hazardous substance requiring

meticulous disposal procedures. This guide provides essential, step-by-step information to

ensure its safe and compliant disposal.

Immediate Safety and Handling for Disposal
Before initiating the disposal process, ensure that appropriate personal protective equipment

(PPE) is worn. This includes safety goggles, chemical-resistant gloves, and a lab coat. All

handling of 2-Aminocyclohexanol waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
Waste Identification and Classification: 2-Aminocyclohexanol and its empty containers are

considered hazardous waste.[1][2][3][4][5] It is crucial to not mix this waste with non-

hazardous materials or other incompatible chemical waste streams. The waste may be

classified as corrosive and harmful.[2][3]

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting 2-
Aminocyclohexanol waste. The original container, if in good condition, can be used.
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The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full

chemical name, "2-Aminocyclohexanol". Include the concentration and any other

components mixed with the waste.

Waste Accumulation:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Keep the container tightly sealed except when adding more waste.

Ensure the storage area is secure and away from sources of ignition or incompatible

materials.

Arrange for Professional Disposal:

Disposal of 2-Aminocyclohexanol must be handled by a licensed hazardous waste

disposal company.[3] Do not attempt to dispose of this chemical down the drain or in

regular trash.[5]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup. They will provide specific instructions on preparing the waste for transport and

will handle the final disposal in accordance with federal, state, and local regulations.[4][5]

Decontamination of Empty Containers:

Even empty containers that held 2-Aminocyclohexanol are considered hazardous waste.

If institutional procedures allow, triple-rinse the empty container with a suitable solvent

(e.g., water or ethanol). The rinsate must be collected and disposed of as hazardous

waste.

After proper decontamination, deface the original label and dispose of the container as

instructed by your EHS department.

Quantitative Data Summary
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While specific disposal limits are determined by local regulations and the licensed waste

disposal company, the following table summarizes key hazard classifications that inform its

disposal route.

Parameter Value Reference

UN Number UN 3259 TCI Safety Data Sheet

Proper Shipping Name

AMINES, SOLID,

CORROSIVE, N.O.S. (2-

Aminocyclohexanol)

TCI Safety Data Sheet

Hazard Class 8 (Corrosive) TCI Safety Data Sheet

Skin Corrosion/Irritation Category 1C / 2 TCI / Fisher Scientific SDS

Serious Eye Damage/Irritation Category 1 / 2 TCI / Fisher Scientific SDS

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Aminocyclohexanol.
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Start: 2-Aminocyclohexanol Waste Generated

Is the container empty?

Collect waste in a labeled, compatible
Hazardous Waste container.

No

Triple-rinse with appropriate solvent.

Yes

Store container in Satellite Accumulation Area.

Collect rinsate as Hazardous Waste. Deface label and dispose of empty container
as per EHS guidance.

Contact EHS for waste pickup.

Waste collected by licensed
hazardous waste contractor.

Click to download full resolution via product page

2-Aminocyclohexanol Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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